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Compound of Interest

Compound Name: 1-Tetradecene

Cat. No.: B072687 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides immediate, essential safety and logistical

information for the use of 1-Tetradecene, including comprehensive operational and disposal

plans to ensure laboratory safety and compliance.

Personal Protective Equipment (PPE)
When handling 1-Tetradecene, a thorough risk assessment should be conducted to determine

the necessary personal protective equipment. The following table summarizes the

recommended PPE based on safety data sheets.
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Protection Type Recommended Equipment Standard

Eye/Face Protection Face shield and safety glasses
NIOSH (US) or EN 166 (EU)

approved

Skin Protection

Handle with gloves. Use

proper glove removal

technique. Dispose of

contaminated gloves after use.

Wash and dry hands.

Follow applicable laws and

good laboratory practices

Respiratory Protection

If ventilation is inadequate, a

supplied-air NIOSH approved

respirator may be appropriate.

An Air-Purifying Respirator for

Dusts and Mists / P100 may be

suitable if exposure to harmful

airborne material is possible.

NIOSH approved

Quantitative Safety Data
Property Value

Flash Point 230°F (110°C) Closed Cup

Auto-ignition Temperature 455°F (235°C)

Explosive Limits in Air 0.3-4.3 vol%

Acute Inhalation Toxicity (LC50) > 5 mg/l (Rat, 4 h)

Initial Threshold Screening Level (ITSL) 29 μg/m3 (annual average)

Experimental Protocols: Handling and Storage
Safe Handling:

Avoid contact with skin and eyes.[1]

Do not breathe vapors or mist.[2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/msds/1-tetradecene.pdf
https://www.cpchem.com/sites/default/files/2023-10/01957336.pdf
https://www.moellerchemie.com/wp-content/uploads/2021/02/1-Tetradecene_SDB.pdf
https://www.qchem.com.qa/App_Documents/NAO/1-Tetradecene/1-Tetradecene-English(US).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure adequate ventilation in the handling area.[1][5]

Smoking, eating, and drinking are strictly prohibited in the application area.[2][3][4]

Wash hands before breaks and at the end of the workday.[1]

Use personal protective equipment as specified above.[1][5]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep containers tightly closed.[1][2][3][4]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[1]

Store under an inert gas as the substance is air-sensitive.[1]

Store locked up.[2][3][6]

Electrical installations and working materials must comply with technological safety

standards.[2][3][4]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

If unconscious, place in recovery position and

seek medical advice.[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact

Flush eyes with water as a precaution.[1][2]

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

consult a specialist.[2]

Ingestion

Do NOT induce vomiting.[1][2][6] Rinse mouth

with water.[1][6] Never give anything by mouth

to an unconscious person.[1][2] Immediately call

a POISON CENTER or doctor.[2][6] May be

fatal if swallowed and enters airways.[2][3][6]

Disposal Plan
Product Disposal:

Dispose of surplus and non-recyclable solutions by offering them to a licensed disposal

company.[1]

Do not dispose of waste into the sewer system.[2][3]

Do not contaminate ponds, waterways, or ditches with the chemical or used container.[2][3]

Disposal should be in accordance with local and national regulations.[2][3]

Contaminated Packaging:

Empty remaining contents.[2][3]

Dispose of as unused product.[1][2][3]
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Do not re-use empty containers.[2][3]

Accidental Release Measures
In the event of a spill, personal protective equipment should be used, and adequate ventilation

must be ensured.[1][2][5] Personnel should be evacuated to safe areas.[1]

Containment and Cleaning:

Prevent further leakage or spillage if it is safe to do so.[1][2]

Do not let the product enter drains.[1] If the product contaminates rivers, lakes, or drains,

inform the respective authorities.[2][3][5]

Soak up the spill with an inert absorbent material such as sand, silica gel, acid binder,

universal binder, or sawdust.[1][2][5]

Collect the absorbed material and keep it in suitable, closed containers for disposal.[1][2][5]

Below is a workflow diagram for handling a 1-Tetradecene spill.
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1-Tetradecene Spill Response Workflow

Spill Occurs

Evacuate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill
(Prevent entry to drains)

Absorb with Inert Material

Collect and Place in
Closed Container

Dispose as Hazardous Waste

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a 1-Tetradecene spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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